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Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage
of a stock solution of PZ-1922 using dimethyl sulfoxide (DMSOQO) as the solvent. PZ-1922 is a
bioactive small molecule that functions as a triple-acting, selective antagonist for the 5-HT6 and
5-HT3 receptors, and as a reversible inhibitor of monoamine oxidase B (MAO-B). Adherence to
this protocol will ensure the accurate and safe preparation of a stable stock solution for use in
various experimental settings.

Compound and Solvent Information

PZ-1922 is a piperazinyl-pyrroloquinoline analog supplied as a white to beige powder. It is
crucial to ascertain whether the compound is in its free base form or a salt form (e.qg.,
hydrochloride), as this will affect the molecular weight used in concentration calculations.
Dimethyl sulfoxide (DMSOQ) is a polar aprotic solvent capable of dissolving a wide range of
polar and nonpolar compounds|[1].

Table 1: Physicochemical Properties of PZ-1922
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Value (PZ-1922

Value (PZ-1922 HCI

Property Source
Free Base) Salt)

CAS Number 1648744-85-7 1648744-85-7

Molecular Formula C22H21CIN4 C22H22Cl2Na [2]

Molecular Weight 376.88 g/mol ~413.35 g/mol [2][3]

Appearance White to beige powder  Solid [2]

Solubility in DMSO 2 mg/mL

Not explicitly stated,

but assumed similar

Desiccated at -10°C to
-25°C

Recommended

Storage

Desiccated at -10°C to
-25°C

Note: The molecular weight of the HCI salt may vary slightly between batches due to the

degree of hydration[2]. Always refer to the manufacturer's certificate of analysis for the batch-

specific molecular weight.

Safety Precautions

Handle PZ-1922 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves (nitrile or neoprene).

DMSO Handling: DMSO is an excellent solvent that can facilitate the absorption of dissolved

substances through the skin[4]. Avoid direct contact. If skin contact occurs, wash the affected

area immediately and thoroughly with water.

handling it carefully.

Compound Handling: PZ-1922 is a bioactive compound. Avoid inhalation of the powder by

Waste Disposal: Dispose of all waste materials (used tips, tubes, excess solution) in

accordance with institutional and local regulations for chemical waste.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol provides a method for preparing a 10 mM stock solution of PZ-1922. The
maximum solubility of the free base in DMSO is approximately 5.3 mM (based on 2 mg/mL).
Therefore, creating a 10 mM stock may require gentle warming or sonication, and the final
solution should be visually inspected for complete dissolution. If a 10 mM solution cannot be
achieved, prepare a lower concentration such as 5 mM.

Required Materials and Equipment

e PZ-1922 powder

e Anhydrous/molecular biology grade DMSO

o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, chemical-resistant pipette tips
e \ortex mixer

e Sonicator bath (optional)

e Heating block or water bath (optional, use with caution)

Calculation of Mass

The mass of PZ-1922 required to prepare a stock solution of a specific volume and
concentration can be calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/g)

Example Calculation for 1 mL of a 10 mM (0.010 M) Stock Solution:
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Using PZ-1922 Free Base (MW = 376.88 g/mol ): Mass = 0.010 mol/L * 0.001 L * 376.88
g/mol * 1000 mg/g = 3.77 mg

Using PZ-1922 HCI Salt (MW = 413.35 g/mol ): Mass = 0.010 mol/L * 0.001 L * 413.35 g/mol
* 1000 mg/g =4.13 mg

Step-by-Step Procedure

Aliquot Compound: Allow the vial of PZ-1922 powder to equilibrate to room temperature for
15-20 minutes before opening to prevent condensation of atmospheric moisture.

Weigh Compound: In a chemical fume hood, carefully weigh the calculated mass of PZ-1922
powder and place it into a sterile microcentrifuge tube or amber vial.

Add Solvent: Add the desired volume of DMSO to the tube containing the compound. For the
example above, add 1.0 mL of DMSO.

Dissolve Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Ensure Complete Solubilization: Visually inspect the solution against a light source to ensure
no solid particles remain. If the compound has not fully dissolved:

o Sonication: Place the tube in a sonicator bath for 5-10 minutes.

o Gentle Warming: Briefly warm the solution to 30-37°C. Caution: Do not overheat, as it may
degrade the compound.

Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile, tightly sealed tubes to minimize freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name (PZ-1922), concentration (10
mM), solvent (DMSO), and preparation date.

Storage: Store the aliquots upright in a freezer at -20°C, protected from light. Under these
conditions, the stock solution is expected to be stable for several months.
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Visualizations
Molecular Targets of PZ-1922

PZ-1922

Antagonist (Ki = 17 nM) |Antagonist (Ki = 0.45 nM)  Reversible Inhibitor (pIC50 = 8.93)

5-HT3 Receptor MAO-B

5-HT6 Receptor

Click to download full resolution via product page

Caption: Logical diagram of PZ-1922's molecular targets.

Workflow for Stock Solution Preparation
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3. Add DMSO

4. Vortex to Dissolve

5. Check for Complete
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Optional:

6. Aliquot Solution Sonicate / Gentle Warm

7. Store at -20°C
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Caption: Experimental workflow for PZ-1922 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

e 2. medkoo.com [medkoo.com]

¢ 3. medchemexpress.com [medchemexpress.com]

¢ 4. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Note and Protocol: Preparation of PZ-1922
Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367012/docs#application-note-and-protocol-
preparation-of-pz-1922-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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